![molecular formula C20H16N2O2 B296996 N-(3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide](/img/structure/B296996.png)
N-(3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide, also known as MI-219, is a small molecule inhibitor that targets the MDM2-p53 interaction. It has shown promising results in preclinical studies as a potential cancer therapeutic agent.
Mechanism of Action
N-(3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide targets the MDM2-p53 interaction by binding to the hydrophobic pocket of MDM2. This prevents MDM2 from binding to p53 and promoting its degradation. As a result, p53 levels increase, leading to the activation of downstream pathways involved in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells by activating the p53 pathway. It has also been shown to inhibit tumor growth in preclinical studies. In addition, this compound has been shown to sensitize cancer cells to chemotherapy and radiation therapy. However, this compound has not been extensively studied for its biochemical and physiological effects in non-cancer cells.
Advantages and Limitations for Lab Experiments
N-(3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and modified. It has shown promising results in preclinical studies as a potential cancer therapeutic agent. However, this compound has some limitations for lab experiments. It has not been extensively studied for its biochemical and physiological effects in non-cancer cells. In addition, this compound may have off-target effects that need to be carefully evaluated.
Future Directions
There are several future directions for the study of N-(3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide. One direction is to further evaluate its potential as a cancer therapeutic agent in clinical trials. Another direction is to investigate its biochemical and physiological effects in non-cancer cells. In addition, there is a need to carefully evaluate its off-target effects and potential toxicity. Finally, there is a need to develop more potent and selective inhibitors of the MDM2-p53 interaction.
Synthesis Methods
N-(3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide can be synthesized through a multistep process starting from 2-nitrobenzaldehyde. The first step involves the reduction of 2-nitrobenzaldehyde to 2-amino-1,3-dimethylbenzene. This is followed by a condensation reaction with 2-oxindole-3-acetic acid to form the intermediate compound. The final step involves the acetylation of the intermediate compound with acetic anhydride to yield this compound.
Scientific Research Applications
N-(3-methylphenyl)-2-(2-oxobenzo[cd]indol-1(2H)-yl)acetamide has been extensively studied for its potential as a cancer therapeutic agent. It has been shown to inhibit the MDM2-p53 interaction, which is a key pathway in cancer development. This compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth in preclinical studies. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.
Properties
Molecular Formula |
C20H16N2O2 |
---|---|
Molecular Weight |
316.4 g/mol |
IUPAC Name |
N-(3-methylphenyl)-2-(2-oxobenzo[cd]indol-1-yl)acetamide |
InChI |
InChI=1S/C20H16N2O2/c1-13-5-2-8-15(11-13)21-18(23)12-22-17-10-4-7-14-6-3-9-16(19(14)17)20(22)24/h2-11H,12H2,1H3,(H,21,23) |
InChI Key |
JFVRFZDJXQZUFH-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)NC(=O)CN2C3=CC=CC4=C3C(=CC=C4)C2=O |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CN2C3=CC=CC4=C3C(=CC=C4)C2=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.